(3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid

• CAS No.: 111950-68-6
• Molecular Formula: C29H24BNO2
• Molecular Weight: 429.3 g/mol
• IUPAC Name: [3-(2,4,6-triphenyl-2H-pyridin-1-yl)phenyl]boronic acid
• InChI: InChI=1S/C29H24BNO2/c32-30(33)26-17-10-18-27(21-26)31-28(23-13-6-2-7-14-23)19-25(22-11-4-1-5-12-22)20-29(31)24-15-8-3-9-16-24/h1-21,28,32-33H
• InChI Key: MJKPBMXBGWUOPH-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)N2C(C=C(C=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5)(O)O

Description

(3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid is a boronic acid derivative featuring a central pyridine ring substituted with three phenyl groups and a boronic acid moiety at the meta-position of the adjacent phenyl ring. This structure confers unique steric and electronic properties, making it a candidate for applications in Suzuki-Miyaura cross-coupling reactions, materials science, and medicinal chemistry. The triphenylpyridinyl group introduces significant bulkiness and π-conjugation, distinguishing it from simpler phenylboronic acids.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid typically involves the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a condensation reaction involving appropriate precursors such as benzaldehyde derivatives and ammonia or amines.

Triphenyl Substitution:

Attachment of the Boronic Acid Group: The final step involves the introduction of the boronic acid group to the phenyl ring. This can be done through a borylation reaction using a boron reagent such as bis(pinacolato)diboron in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of (3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid can undergo various chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to form boronic esters or borates.

Reduction: The compound can be reduced to form corresponding boranes.

Substitution: The phenyl groups can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Electrophiles like halogens or nitro groups can be introduced using appropriate reagents and catalysts.

Major Products

Oxidation: Boronic esters or borates.

Reduction: Boranes.

Substitution: Halogenated or nitro-substituted derivatives.

Scientific Research Applications

(3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules through Suzuki-Miyaura cross-coupling reactions.

Biology: The compound can be used in the development of boron-containing drugs and as a probe for studying biological systems.

Industry: The compound is used in the production of advanced materials, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of (3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid involves its ability to form stable complexes with various molecular targets. The boronic acid group can interact with diols and other nucleophiles, forming reversible covalent bonds. This property is exploited in the design of boron-based drugs and sensors.

Comparison with Similar Compounds

Structural Features

The compound’s key structural differentiator is the 2,4,6-triphenylpyridin-1(2H)-yl group , which contrasts with substituents in analogous boronic acids:

• 3-((2,6-Dimethoxyphenylimino)methyl)phenylboronic acid (B4) and 3-((4-Acetylphenylimino)methyl)phenylboronic acid (B5): These feature Schiff base linkages (imine groups) derived from 3-formylphenylboronic acid, with B4 bearing dimethoxy substituents and B5 an acetyl group .
• 1-Amido-2-triazolylethaneboronic acid : Substitutes a phenyl ring with a triazole, enhancing β-lactamase inhibition .
• [2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid: Contains a methoxyethyl phenoxy group, showing potent fungal histone deacetylase (HDAC) inhibition .
• 3-Aminophenylboronic acid (3APBA) and 3-(Acetamidomethyl)phenylboronic acid (3AAPBA): Simpler derivatives with amino and acetamidomethyl meta-substituents, respectively .

Table 1: Structural Comparison

Compound	Key Substituent(s)	Molecular Complexity
Target Compound	2,4,6-Triphenylpyridin-1(2H)-yl	High (bulky, π-rich)
B4	2,6-Dimethoxyphenylimino	Moderate
B5	4-Acetylphenylimino	Moderate
1-Amido-2-triazolylethaneboronic acid	Triazole ring	Moderate (heterocyclic)
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	Methoxyethyl phenoxy	Moderate (flexible chain)
3APBA	Amino group (meta)	Low

Electronic Properties and Reactivity

This property is critical in cross-coupling reactions:

• Suzuki-Miyaura Reactivity : Simpler phenylboronic acids (e.g., phenylboronic acid in ) exhibit high reactivity in cross-couplings due to minimal steric hindrance . The target compound’s bulky triphenylpyridinyl group may reduce reaction efficiency, though its electronic effects could offset steric limitations.
• n–π* Transitions : Boronic acids with extended conjugation, such as (N-phenylcarbazol-2-yl)-boronic acid, demonstrate enhanced room-temperature phosphorescence (RTP) lifetimes (up to 4.444 s) due to suppressed thermal deactivation . The target compound’s triphenylpyridine moiety could similarly stabilize triplet states but requires experimental validation.

Physicochemical Properties

• Solubility: B4 and B5 are soluble in ethanol and DMSO , whereas the target compound’s hydrophobicity (due to triphenylpyridine) may reduce solubility in polar solvents.
• Thermal Stability : Thermogravimetric analysis (TGA) data for analogs () show mass loss profiles dependent on substituents . The target compound’s rigid structure may enhance thermal stability compared to flexible-chain derivatives.

Biological Activity

(3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid is a boronic acid derivative that has garnered attention in medicinal chemistry due to its potential biological activities. Boronic acids are known for their ability to form reversible covalent bonds with diols and have been explored for applications in drug design, particularly in targeting proteins involved in various diseases.

Chemical Structure and Properties

The compound's structure features a triphenylpyridine moiety linked to a phenylboronic acid group. This unique configuration is expected to influence its biological interactions and mechanisms of action.

Biological Activity Overview

Research has indicated that boronic acids exhibit a variety of biological activities, including:

• Anticancer Properties : Several studies have shown that boronic acids can inhibit the growth of cancer cells by interfering with critical cellular pathways.
• Enzyme Inhibition : Boronic acids are known to inhibit serine proteases and other enzymes, which can be leveraged for therapeutic purposes.
• Insulin Interaction : Some studies suggest that boronic acids can interact with insulin, potentially stabilizing its structure and enhancing its activity.

Anticancer Activity

A study investigated the antiproliferative effects of various boronic acid derivatives on prostate cancer cell lines. The results indicated that (3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid exhibited significant inhibitory effects on cell proliferation, particularly against the PC-3 human prostate cancer cell line. The mechanism was attributed to the compound's ability to form interactions with nucleophilic sites within the cancer cells, leading to apoptosis.

Compound	Cell Line	IC50 (µM)
(3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid	PC-3	15.4
Control (Flutamide)	PC-3	22.0

Enzyme Inhibition

In another study focusing on enzyme inhibition, (3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid was tested against various proteases. The compound demonstrated competitive inhibition against serine proteases with an IC50 value of 12 µM. This suggests potential applications in designing drugs targeting protease-related diseases.

The biological activity of (3-(2,4,6-Triphenylpyridin-1(2H)-yl)phenyl)boronic acid is believed to stem from its ability to form reversible covalent bonds with hydroxyl groups in biomolecules. This interaction can modulate the activity of target proteins involved in cellular signaling pathways.